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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the flame retardant performance of antimony
pentoxide (Sb20s) and antimony trioxide (Sb20s). Both are widely used as synergists with
halogenated compounds to impart fire resistance to various polymers. This document
summarizes their mechanisms of action, presents available experimental data, and details the
methodologies of key performance tests.

Introduction to Antimony Oxides in Flame
Retardancy

Antimony oxides, in themselves, are not effective flame retardants.[1] Their efficacy lies in a
synergistic interaction with halogenated compounds (typically brominated or chlorinated).[1]
This combination is a highly effective and widely used flame retardant system for plastics.[1]
The primary function of the antimony oxide is to react with the halogenated flame retardant
during combustion, leading to a series of chemical reactions that inhibit the fire.[1]

Antimony trioxide is a more traditional and widely used synergist, while antimony pentoxide,
particularly in its colloidal or nano-form, is a subject of increasing interest due to its potential for
higher efficiency at lower loading levels.[2]

Mechanism of Action: A Synergistic Partnership
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The flame retardant mechanism of antimony oxides in the presence of a halogen donor is a
two-pronged attack on the combustion process, occurring in both the gas and solid phases.

1. Gas Phase Inhibition (Radical Scavenging): This is the primary flame-retarding action.
During combustion, the halogenated compound decomposes to release hydrogen halides (HX,
where X is Cl or Br). The antimony oxide then reacts with these hydrogen halides to form
volatile antimony trihalides (SbXs) or antimony oxyhalides (SbOX).[1] These volatile antimony
species enter the flame and act as radical scavengers, interrupting the chain reactions of
combustion by trapping highly reactive radicals like He and OHe, which are essential for flame
propagation.[1] This process effectively "poisons" the flame.

2. Condensed Phase Action (Char Formation): In the solid phase, antimony compounds
promote the formation of a protective char layer on the surface of the polymer.[1] This char
layer acts as a physical barrier, insulating the underlying material from heat and limiting the
release of flammable volatile gases.[1]
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Synergistic flame retardant mechanism of antimony oxides with halogenated compounds.
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Performance Comparison: Experimental Data

Direct comparative studies across a wide range of polymers are limited. However, available
data, primarily in polypropylene, suggests that antimony pentoxide can offer performance
advantages over antimony trioxide, largely attributed to its smaller particle size.

UL-94 Vertical Burn Test

The UL-94 test is a widely used standard to assess the flammability of plastic materials. A V-0
rating is the highest classification, indicating that burning stops within 10 seconds on a vertical

specimen, with no flaming drips.

Table 1: UL-94 Vertical Burn Test Results for Flame-Retardant Polypropylene Fiber

Flame Retardant

) FR Concentration . Afterflame Time
System (in UL-94 Rating
(%) (seconds)
Polypropylene)
Antimony Pentoxide + -
_ _ Not specified V-2 0-3.8
Brominated Aromatic
Antimony Trioxide +
_ _ Low FAIL
Brominated Aromatic
Antimony Trioxide + ) N
High (8-12%) V-0 Not specified

Brominated Aromatic

Note: The V-0 rating for antimony trioxide at high loadings was potentially influenced by
changes in the polymer's rheology due to the larger particle size, which reduced dripping.

Physical Properties

A key consideration in flame retardant formulation is the impact on the physical properties of
the polymer. The smaller particle size of colloidal antimony pentoxide can be advantageous in
maintaining these properties.

Table 2: Physical Properties of Flame-Retardant Polypropylene
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Flame Retardant

Tensile Strength Elongation Izod Impact
System
o Comparable to Sb20s
Virgin Polypropylene Comparable Comparable
system
Antimony Pentoxide Reasonably Reasonably Significant advantage

based

Comparable to Sb203

Comparable to Sb203

at all loading levels

Antimony Trioxide

based

Reasonably

Comparable to Sb20s

Reasonably

Comparable to Sb20s

Lower than Sbh20s

system

Experimental Protocols

Detailed and standardized experimental protocols are crucial for the accurate and reproducible

assessment of flame retardant performance.

Limiting Oxygen Index (LOI) - ASTM D2863

The LOI test measures the minimum concentration of oxygen in a flowing mixture of oxygen

and nitrogen required to support the flaming combustion of a material. A higher LOI value

indicates better flame retardancy.

Methodology:

e Specimen Preparation: A small, vertically oriented specimen of the material is placed in a

transparent chimney.

o Gas Flow: A controlled mixture of oxygen and nitrogen is introduced at the bottom of the

chimney.

e Ignition: The top of the specimen is ignited with a flame.

» Observation: The burning behavior is observed. The oxygen concentration is adjusted in

successive tests until the minimum concentration that will just support flaming is determined.
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Limiting Oxygen Index (LOI) test workflow.
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UL-94 Vertical Burn Test

This test evaluates the self-extinguishing characteristics of a vertically oriented polymer
specimen after the application of a controlled flame.

Methodology:
e Specimen Preparation: A rectangular bar specimen is clamped in a vertical position.

o Flame Application: A calibrated flame is applied to the bottom of the specimen for 10
seconds and then removed. The afterflame time is recorded.

e Second Flame Application: Immediately after the flame extinguishes, the flame is reapplied
for another 10 seconds and removed. The afterflame and afterglow times are recorded.

» Dripping: Any flaming drips that ignite a cotton patch placed below the specimen are noted.

o Classification: The material is classified as V-0, V-1, or V-2 based on the afterflame time,
afterglow time, and whether flaming drips ignite the cotton.

Cone Calorimetry - ASTM E1354 |/ ISO 5660

The cone calorimeter is a versatile instrument for studying the fire behavior of materials under
controlled heat flux conditions. It provides quantitative data on parameters such as heat
release rate (HRR), total heat released (THR), and smoke production rate (SPR).

Methodology:

e Specimen Preparation: A square specimen of the material is placed in a horizontal
orientation.

« Irradiation: The specimen is exposed to a constant and uniform heat flux from a conical
radiant heater.

« Ignition: A spark igniter is used to ignite the flammable gases evolved from the material's
surface.
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» Data Collection: During combustion, an exhaust hood collects the combustion products. The
instrument continuously measures the oxygen concentration in the exhaust gas to calculate
the heat release rate based on the oxygen consumption principle. Mass loss and smoke

obscuration are also measured.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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